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Compound of Interest

Compound Name: 5-APDI hydrochloride

Cat. No.: B592866 Get Quote

An In-depth Technical Guide to the Synthesis and Characterization of 5-APDI Hydrochloride

This document provides a comprehensive technical overview for researchers, scientists, and

drug development professionals on the synthesis and characterization of 5-(2-

Aminopropyl)-2,3-dihydro-1H-indene hydrochloride (5-APDI hydrochloride), a rigid analogue

of amphetamine used in pharmacological research.

Compound Overview
5-APDI is an indane derivative with an aminopropane group, structurally related to

entactogenic amphetamines. It is primarily investigated for its activity as a monoamine reuptake

inhibitor.[1] The hydrochloride salt is the common form used in research due to its stability and

solubility.

Table 1: Compound Identification
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Identifier Data Reference

Systematic Name

1-(2,3-dihydro-1H-inden-5-
yl)propan-2-amine
hydrochloride

[2]

Common Names
5-APDI HCl, IAP,

Indanylaminopropane
[1]

CAS Number 152623-95-5 [2]

Molecular Formula C₁₂H₁₇N • HCl [3]

| Molecular Weight | 211.7 g/mol |[2] |

Synthesis of 5-APDI Hydrochloride
The synthesis of 5-APDI typically involves the construction of the aminopropane side chain on

a 2,3-dihydro-1H-indene (indan) core. The primary route described in the literature involves a

multi-step process starting from indan.

Synthetic Pathway Workflow
The following diagram outlines a plausible synthetic route, adapted from methodologies for

similar compounds. It begins with the acylation of indan, followed by a series of reactions to

form the propan-2-amine side chain.
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Synthesis Workflow

Indan

Friedel-Crafts Acylation
(Propionyl Chloride, AlCl₃)

Step 1

1-(Indan-5-yl)propan-1-one

Reductive Amination
(e.g., Leuckart Reaction or NaBH₃CN, NH₄OAc)

Step 2

5-(2-Aminopropyl)indane (5-APDI Freebase)

Salt Formation
(HCl in Ether/IPA)

Step 3

5-APDI Hydrochloride (Final Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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